Cas no 114608-54-7 (2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid)

• Product Name: 2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid
• CAS No: 114608-54-7
• MF: C₁₈H₁₃NO₃
• MW: 291.300724744797
• CID: 2613165
• PubChem ID: 54011695
• Update Time: 2025-04-21

2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-8-methyl-11H-benzo[a]carbazole-3-carboxylic acid
• 114608-54-7
• DTXSID10708363

• Inchi： 1S/C18H13NO3/c1-9-2-5-15-13(6-9)11-4-3-10-7-14(18(21)22)16(20)8-12(10)17(11)19-15/h2-8,19-20H,1H3,(H,21,22)
• InChI Key： KSUSJKKZKZMRNN-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)O)=CC2C=CC3C4C=C(C)C=CC=4NC=3C=2C=1

Computed Properties

• Exact Mass: 291.08954328Da
• Monoisotopic Mass: 291.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 73.3Ų